
physicochemical properties of 2-Chloroethanol-
1,1,2,2-d4

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloroethanol-1,1,2,2-d4

CAS No.: 117067-62-6

Cat. No.: B122097

Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-Chloroethanol-1,1,2,2-d4

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive overview of the physicochemical properties of 2-
Chloroethanol-1,1,2,2-d4, a deuterated form of 2-chloroethanol. The substitution of hydrogen

with deuterium is a key strategy in pharmaceutical research to study reaction mechanisms,

metabolic pathways, and the kinetic isotope effect. A thorough understanding of the

physicochemical characteristics of this deuterated compound is essential for its effective use in

advanced scientific research.

The Role of Deuteration in Scientific Research
Deuteration, the replacement of hydrogen with its heavier isotope deuterium, can significantly

modify a molecule's metabolic and kinetic profile. The carbon-deuterium (C-D) bond is stronger

than the carbon-hydrogen (C-H) bond, leading to a slower bond cleavage rate, a phenomenon

known as the kinetic isotope effect (KIE).[1] In drug development, this can result in reduced
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metabolism, potentially improving a drug's pharmacokinetic properties, such as a longer half-

life.

Synthesis and Structural Analysis
The synthesis of 2-Chloroethanol-1,1,2,2-d4 is a crucial process for obtaining a high-purity

product. Common industrial preparation methods for the non-deuterated form include the

chloric acid process and the ethylene oxide process.[2] For the deuterated compound, a typical

laboratory synthesis involves the reduction of a deuterated precursor.

The structural confirmation and purity of 2-Chloroethanol-1,1,2,2-d4 are verified using several

analytical techniques:[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the positions of deuterium

atoms.

Gas Chromatography-Mass Spectrometry (GC-MS): Identifies and separates volatile

components, confirming the molecular weight and isotopic purity.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS): Analyzes non-volatile molecules.[3]

Key Physicochemical Properties
The introduction of deuterium can cause slight changes in the physicochemical properties of a

molecule.[4][5] While electronic effects are minimal, the increased mass can influence

properties related to molecular motion and intermolecular forces.[1]

Table 1: Physicochemical Properties of 2-Chloroethanol-1,1,2,2-d4 and its Non-Deuterated

Analog
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Property 2-Chloroethanol-1,1,2,2-d4 2-Chloroethanol

Chemical Formula C₂HD₄ClO C₂H₅ClO[6][7]

Molecular Weight 84.54 g/mol [8][9] 80.51 g/mol [7][10]

Boiling Point 129 °C 127–131 °C[6][10]

Melting Point -89 °C -62.6 °C[6][10]

Density 1.260 g/mL at 25 °C 1.201 g/cm³ at 25 °C[10]

Refractive Index n20/D 1.441 nD 1.441[6]

Solubility in water Miscible (expected) Miscible[6][10]

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties is crucial. The following are standard

protocols for measuring key properties.

Protocol 1: Boiling Point Determination via Ebulliometry
Objective: To accurately measure the boiling point of 2-Chloroethanol-1,1,2,2-d4.

Materials:

Ebulliometer

Calibrated thermometer

Heating source

Sample of 2-Chloroethanol-1,1,2,2-d4

Boiling chips

Procedure:

Calibrate the thermometer with a known standard.
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Assemble the ebulliometer.

Add the sample and boiling chips to the boiling flask.

Heat the sample gently.

Record the temperature when it stabilizes during boiling.

Correct the boiling point for atmospheric pressure.

Repeat the measurement for reproducibility.

Diagram 1: Boiling Point Determination Workflow
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Caption: Workflow for boiling point determination.

Protocol 2: Density Measurement using a Pycnometer
Objective: To determine the density of 2-Chloroethanol-1,1,2,2-d4 at a specific temperature.

Materials:

Pycnometer
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Analytical balance

Constant temperature bath

Sample of 2-Chloroethanol-1,1,2,2-d4

Deionized water for calibration

Procedure:

Calibrate the pycnometer using deionized water of a known density.

Weigh the empty, dry pycnometer.

Fill the pycnometer with the sample.

Bring the pycnometer to the desired temperature in the water bath.

Weigh the filled pycnometer.

Calculate the density using the mass of the sample and the calibrated volume of the

pycnometer.

Perform multiple measurements to ensure accuracy.

Safety and Handling
2-Chloroethanol and its deuterated form are highly toxic and flammable.[8][9] It is fatal if

swallowed, inhaled, or in contact with skin. It also causes serious eye damage and is toxic to

aquatic life with long-lasting effects.

Precautionary Measures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and protective clothing.[11]

Keep away from heat, sparks, and open flames.
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

In case of exposure, seek immediate medical attention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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